Cas no 1341522-66-4 (3-(2-(Trifluoromethyl)phenyl)cyclopentanone)

• Product Name: 3-(2-(Trifluoromethyl)phenyl)cyclopentanone
• CAS No: 1341522-66-4
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 4937158
• Update Time: 2025-10-29

3-(2-(Trifluoromethyl)phenyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenyl)cyclopentanone

• Inchi： 1S/C12H11F3O/c13-12(14,15)11-4-2-1-3-10(11)8-5-6-9(16)7-8/h1-4,8H,5-7H2
• InChI Key： ZOSWQFAFQLAGCT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CC(CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(2-(Trifluoromethyl)phenyl)cyclopentanone

Introduction to 3-(2-(Trifluoromethyl)phenyl)cyclopentanone (CAS No. 1341522-66-4)

3-(2-(Trifluoromethyl)phenyl)cyclopentanone, identified by the Chemical Abstracts Service Number (CAS No.) 1341522-66-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentanone core substituted with a trifluoromethyl-phenyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the trifluoromethyl group introduces electronic and steric effects that can modulate the reactivity and biological activity of the molecule, making it a valuable scaffold for drug discovery.

The compound's structure consists of a five-membered cyclopentanone ring connected to a phenyl ring at the 3-position, with the phenyl ring further substituted at the 2-position by a trifluoromethyl group. This arrangement imparts specific physicochemical properties, such as increased lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The trifluoromethyl group, in particular, is renowned for its ability to enhance binding affinity and prolong drug residence time in biological systems, a phenomenon attributed to its electron-withdrawing inductive effect and modulation of hydrogen bonding interactions.

In recent years, 3-(2-(Trifluoromethyl)phenyl)cyclopentanone has been explored as a key intermediate in the synthesis of various bioactive molecules. Its cyclopentanone moiety serves as a versatile pharmacophore, capable of interacting with diverse biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for therapeutic applications in conditions such as arthritis and autoimmune disorders. The phenyl ring, augmented by the electron-deficient trifluoromethyl group, further enhances its potential as a scaffold for developing small-molecule inhibitors.

One of the most compelling aspects of 3-(2-(Trifluoromethyl)phenyl)cyclopentanone is its role in the development of novel agrochemicals. The structural features of this compound contribute to its efficacy as a precursor in synthesizing herbicides and fungicides that exhibit improved environmental stability and selectivity. The trifluoromethyl group's resistance to degradation under various environmental conditions ensures prolonged activity, which is particularly advantageous in agricultural settings where persistence and efficacy are paramount.

The synthesis of 3-(2-(Trifluoromethyl)phenyl)cyclopentanone typically involves multi-step organic transformations, starting from readily available precursors such as cyclopentanone and 2-bromoaniline derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

Recent advancements in computational chemistry have further illuminated the potential of 3-(2-(Trifluoromethyl)phenyl)cyclopentanone as a lead compound. Molecular modeling studies have demonstrated its binding interactions with target proteins at an atomic level, providing insights into how structural modifications can optimize its pharmacological properties. These computational approaches complement experimental efforts by predicting novel derivatives with enhanced activity profiles.

The pharmacological profile of derivatives derived from 3-(2-(Trifluoromethyl)phenyl)cyclopentanone has been extensively studied in preclinical models. Initial findings suggest that these compounds exhibit potent anti-inflammatory and analgesic effects without significant side effects. The trifluoromethyl group's influence on electronic distribution within the molecule appears to be crucial in achieving these desirable effects by modulating receptor binding affinities.

Industrial applications of 3-(2-(Trifluoromethyl)phenyl)cyclopentanone extend beyond pharmaceuticals into materials science. Its unique structural features make it a candidate for developing advanced polymers with tailored properties such as enhanced thermal stability and mechanical strength. These materials could find applications in aerospace, automotive industries, and electronics where high-performance polymers are essential.

The environmental impact of utilizing 3-(2-(Trifluoromethyl)phenyl)cyclopentanone as an intermediate has also been carefully evaluated. Studies indicate that its derivatives exhibit favorable biodegradability profiles when compared to traditional agrochemicals, reducing ecological persistence concerns. This aligns with global trends toward sustainable chemical practices where minimizing environmental footprints is a priority.

In conclusion,3-(2-(Trifluoromethyl)phenyl)cyclopentanone (CAS No. 1341522-66-4) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, particularly the incorporation of the electron-deficient trifluoromethyl group into a cyclopentanone-phenyl framework, position it as a valuable building block for innovative chemical synthesis and drug discovery endeavors.